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Compound of Interest

Compound Name: KL044

Cat. No.: B15611278 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory

environment. This document provides essential safety and logistical information for the proper

disposal of KL044, a stabilizer of the clock protein cryptochrome (CRY).

While a specific Safety Data Sheet (SDS) with comprehensive disposal instructions for KL044
is not readily available, it is frequently shipped as a non-hazardous chemical.[1] Therefore, the

following procedures are based on standard laboratory practices for non-hazardous chemical

waste and should be adapted in accordance with institutional and local regulations.

I. Safety and Handling Precautions
Before handling KL044, it is crucial to be aware of the following safety and handling

recommendations.

Personal Protective Equipment (PPE):

Gloves: Always wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles to prevent eye contact.

Lab Coat: A standard laboratory coat should be worn to protect clothing.

Engineering Controls:
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Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation

exposure.

II. Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of KL044.

Waste Identification and Collection:

Collect waste KL044, including any contaminated materials (e.g., pipette tips, weighing

paper), in a designated and clearly labeled waste container.

Ensure the container is made of a compatible material, such as high-density polyethylene

(HDPE).

Labeling:

Label the waste container with "KL044 Waste" and include the chemical formula

(C21H14ClN3O).

Indicate that it is considered non-hazardous waste.

Storage:

Store the waste container in a designated, secure area away from incompatible materials.

Keep the container sealed to prevent accidental spills.

Disposal:

Dispose of the collected KL044 waste through your institution's chemical waste

management program.

Follow all institutional and local guidelines for the disposal of non-hazardous chemical

waste.[2][3][4] Do not dispose of KL044 down the drain or in regular trash unless explicitly

permitted by your environmental health and safety (EHS) department.[2][3]

III. Quantitative and Physical Data
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The following table summarizes the key quantitative and physical properties of KL044.

Property Value

Chemical Formula C21H14ClN3O[1]

Molecular Weight 359.81 g/mol [1]

Appearance Solid powder[1]

Purity >98%[1]

Solubility Soluble in DMSO[1]

Short-term Storage Dry, dark, and at 0 - 4°C (days to weeks)[1]

Long-term Storage -20°C (months to years)[1]

Stock Solution Storage
-20°C (up to 1 month) or -80°C (up to 6 months)

[5]

Shipping Condition
Shipped under ambient temperature as a non-

hazardous chemical.[1]

IV. Experimental Protocols
As this document focuses on disposal, detailed experimental protocols for the use of KL044
are not included. For information on its use as a cryptochrome stabilizer, refer to relevant

research articles.

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of KL044.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15611278?utm_src=pdf-body
https://www.medkoo.com/products/12946
https://www.medkoo.com/products/12946
https://www.medkoo.com/products/12946
https://www.medkoo.com/products/12946
https://www.medkoo.com/products/12946
https://www.medkoo.com/products/12946
https://www.medkoo.com/products/12946
https://www.medchemexpress.com/kl044.html
https://www.medkoo.com/products/12946
https://www.benchchem.com/product/b15611278?utm_src=pdf-body
https://www.benchchem.com/product/b15611278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Assessment

Collection & Labeling

Interim Storage

Final Disposal

Start: KL044 Waste Generated

Assess Hazard Information
(Shipped as Non-Hazardous)

Initiate Disposal

Collect in a Designated,
Compatible Container

Proceed with Collection

Label Container:
'KL044 Waste'

(Non-Hazardous)

Store in a Secure,
Designated Area

Prepare for Storage

Contact Institutional EHS for Pickup
and Final Disposal

Request Disposal

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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